Cas no 1248644-96-3 (4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde)

• Product Name: 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde
• CAS No: 1248644-96-3
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6365916
• PubChem ID: 62136614
• Update Time: 2025-06-07

4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde
• Benzaldehyde, 4-(2-ethyl-1H-imidazol-1-yl)-2-methyl-
• 1248644-96-3
• EN300-1293025
• AKOS011416873
• CS-0350094

• Inchi： 1S/C13H14N2O/c1-3-13-14-6-7-15(13)12-5-4-11(9-16)10(2)8-12/h4-9H,3H2,1-2H3
• InChI Key： YTGVNZONXBBKII-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(N2C(CC)=NC=C2)C=C1C

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 402.0±55.0 °C(Predicted)
• pka: 6.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde

Professional Introduction to 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde (CAS No. 1248644-96-3)

4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde, with the CAS number 1248644-96-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and medicinal chemistry. The presence of both an ethyl group and an imidazole ring in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's molecular formula, C₁₂H₁₄N₂O, reflects its composition and suggests a range of possible interactions with biological targets. The benzaldehyde moiety is particularly noteworthy, as it is a well-known pharmacophore in many therapeutic agents. Its ability to participate in hydrogen bonding and form stable complexes with biological molecules makes it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as imidazole, due to their demonstrated biological activity. The imidazole ring in 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. This has prompted extensive research into its derivatives and analogs as potential lead compounds for new drug candidates.

The synthesis of 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde involves a series of well-established organic reactions, including condensation and functional group transformations. The process typically requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions, have been employed to enhance the efficiency of the synthesis and minimize byproduct formation.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of the benzaldehyde and imidazole moieties suggests that it may interact with specific enzymes or receptors involved in disease pathways. For instance, studies have shown that imidazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde and its derivatives. Preclinical studies have demonstrated promising results in models of cancer, inflammation, and neurodegenerative disorders. These findings have spurred further investigation into optimizing its pharmacokinetic properties and exploring new synthetic routes to improve accessibility.

In addition to its pharmaceutical applications, this compound has shown promise in other areas of research. For example, it can serve as a key intermediate in the synthesis of agrochemicals and specialty chemicals. Its unique structural features make it a valuable candidate for developing novel materials with enhanced functionality.

The latest advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde and biological targets. Molecular modeling studies have helped identify potential binding sites and predict the efficacy of different derivatives. These insights have guided experimental efforts toward designing more effective therapeutic agents.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for innovative compounds like 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde. Regulatory agencies now require comprehensive data on safety, efficacy, and pharmacokinetics before approving new drugs. This has driven researchers to develop more efficient synthetic methods and robust analytical techniques for characterizing these complex molecules.

In conclusion, 4-(2-ethyl-1H-imidazol-1-yl)-2-methylbenzaldehyde (CAS No. 1248644-96-3) represents a significant advancement in chemical research with broad applications across multiple industries. Its unique structural features and potential biological activity make it a valuable asset for drug development and material science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing global health challenges.